PEG Linkers
  • Propargyl-PEG8-NHS ester
    Propargyl-PEG8-NHS ester
    • Cat. No.:
    • B610277
    • CAS No.:
    • 2182601-74-5
    • Molecular Formula:
    • C24H39NO12
    • Molecular Weight:
    • 533.6 g/mol
    Description
    Propargyl-PEG8-NHS ester is a PEG derivative containing a propargyl group and an NHS ester group. The hydrophilic PEG spacer increases solubility in aqueous media. This reagent has a terminal NHS ester and is an...
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  • Propargyl-PEG8-Boc
    Propargyl-PEG8-Boc
    • Cat. No.:
    • B610278
    • CAS No.:
    • Molecular Formula:
    • C24H44O10
    • Molecular Weight:
    • 492.6 g/mol
    Description
    Propargyl-PEG8-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper ca...
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  • Propargyl-PEG8-OH
    Propargyl-PEG8-OH
    • Cat. No.:
    • B610279
    • CAS No.:
    • Molecular Formula:
    • C19H36O9
    • Molecular Weight:
    • 408.5 g/mol
    Description
    Propargyl-PEG9-alcohol is a PEG derivative containing a hydroxyl group and a propargyl group. The hydroxyl group enables further derivatization or replacement with other reactive functional groups. The propargyl...
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  • Propargyl-PEG9-amine
    Propargyl-PEG9-amine
    • Cat. No.:
    • B610280
    • CAS No.:
    • Molecular Formula:
    • C21H41NO9
    • Molecular Weight:
    • 451.6 g/mol
    Description
    Propargyl-PEG9-amine is a PEG derivative containing a propargyl group and an amine group. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The propargyl...
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  • Propargyl-PEG9-bromide
    Propargyl-PEG9-bromide
    • Cat. No.:
    • B610281
    • CAS No.:
    • 2055042-83-4
    • Molecular Formula:
    • C21H39BrO9
    • Molecular Weight:
    • 515.4 g/mol
    Description
    Propargyl-PEG9-bromide is a PEG derivative containing a propargyl group and a bromide group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Clic...
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  • Tetraacid
    Tetraacid
    • Cat. No.:
    • B1331178
    • CAS No.:
    • 35638-19-8
    • Molecular Formula:
    • C17H28O12
    • Molecular Weight:
    • 424.4 g/mol
    Description
    Tetraacid is a useful research compound. Its molecular formula is C17H28O12 and its molecular weight is 424.4 g/mol. The purity is usually 95%.
    The exact mass of the compound Tetraacid is unknown and the co...
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  • Nonylbenzene-PEG5-OH
    Nonylbenzene-PEG5-OH
    • Cat. No.:
    • B1585143
    • CAS No.:
    • 20636-48-0
    • Molecular Formula:
    • C25H44O6
    • Molecular Weight:
    • 440.6 g/mol
    Description
    Nonylbenzene-PEG5-OH is a useful research compound. Its molecular formula is C25H44O6 and its molecular weight is 440.6 g/mol. The purity is usually 95%.
    The exact mass of the compound 3,6,9,12-Tetraoxatetr...
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  • m-PEG2-Amino
    m-PEG2-Amino
    • Cat. No.:
    • B1667100
    • CAS No.:
    • 54149-49-4
    • Molecular Formula:
    • C5H13NO3
    • Molecular Weight:
    • 135.16 g/mol
    Description
    Aminooxy-PEG2-methane is a PEG derivative containing an aminooxy group and a methane group. The aminooxy group can be used in bioconjugation. It reacts with an aldehyde to form an oxime bond. If a reductant is u...
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  • Amino-PEG3-C2-acid
    Amino-PEG3-C2-acid
    • Cat. No.:
    • B1667101
    • CAS No.:
    • Molecular Formula:
    • C9H19NO5
    • Molecular Weight:
    • 221.25 g/mol
    Description
    Amino-PEG3-acid is a PEG derivative containing an amino group with a terminal carboxylic acid. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. The termi...
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  • Biotin-PEG3-CH2COOH
    Biotin-PEG3-CH2COOH
    • Cat. No.:
    • B3026930
    • CAS No.:
    • Molecular Formula:
    • C18H31N3O7S
    • Molecular Weight:
    • 433.5 g/mol
    Description
    Biotin-PEG3-CH2COOH, also known as Biotin-PEG3-CH2COOH, is a useful research compound. Its molecular formula is C18H31N3O7S and its molecular weight is 433.5 g/mol. The purity is usually 95%.
    The exact mass...
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